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For Researchers, Scientists, and Drug Development Professionals

The study of exotic nuclei, those with a significant deviation from the stable neutron-to-proton

ratio, provides a critical testing ground for our understanding of the nuclear force and the

structure of matter. Calcium-49 (49Ca), with its 20 protons and 29 neutrons, lies in a pivotal

region of the nuclear chart, offering a unique opportunity to validate and refine theoretical

nuclear models. This guide provides an objective comparison of experimental data for 49Ca

with predictions from prominent theoretical frameworks, including the Nuclear Shell Model, ab

initio Coupled-Cluster theory, and Density Functional Theory (DFT).

Experimental Data for Calcium-49
Experimental investigations of 49Ca, primarily through neutron-transfer reactions such as the

48Ca(d,p)49Ca reaction, have provided crucial data on its nuclear structure. These

experiments populate excited states in 49Ca, and the subsequent gamma-ray emissions and

particle ejectiles are detected to reconstruct the level scheme.

Table 1: Experimental Nuclear Data for Calcium-49
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Property Experimental Value

Binding Energy 421.184 MeV

Ground State Spin/Parity (Jπ) 3/2-

Excited States

Energy (keV) Spin/Parity (Jπ)

2023 (1/2-)

3585 (5/2-)

3865 (7/2-)

3991 (1/2+)

4072 (3/2+)

4273 (5/2+)

4432 (3/2-)

5173 (9/2+)

Spectroscopic Factor (g.s.) ~0.73 - 0.89

Note: Spin/parity assignments in parentheses are tentative.

Experimental Protocols
The primary experimental technique for populating states in 49Ca is the one-neutron transfer

reaction, specifically 48Ca(d,p)49Ca. A general protocol for such an experiment is as follows:

Beam Production: A stable beam of deuterons (d) is accelerated to a specific energy,

typically in the range of 10-20 MeV per nucleon.

Target: The deuteron beam impinges on a thin target made of enriched 48Ca.

Reaction and Detection: The (d,p) reaction results in the formation of 49Ca and the emission

of a proton (p). The outgoing protons are detected by a silicon detector array, which
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measures their energy and angle of emission. The energy of the detected proton is

kinematically related to the excitation energy of the residual 49Ca nucleus.

Gamma-Ray Spectroscopy: To de-excite, the 49Ca nucleus emits gamma rays, which are

detected in coincidence with the protons using a high-resolution gamma-ray spectrometer,

such as an array of Germanium detectors. The energies of these gamma rays provide

precise measurements of the energy differences between the nuclear states.

Data Analysis: By analyzing the energies and angular distributions of the emitted protons

and the coincident gamma rays, the energy levels, spins, and parities of the states in 49Ca

can be determined. Spectroscopic factors, which provide information about the single-

particle nature of the states, are extracted by comparing the experimental cross-sections

with theoretical reaction model calculations.
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To cite this document: BenchChem. [Validating Theoretical Nuclear Models with Calcium-49
Data: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12654295#validating-theoretical-nuclear-models-
with-calcium-49-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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